Cas no 2168083-35-8 (2-amino-5-cyclopropoxybenzonitrile)

• Product Name: 2-amino-5-cyclopropoxybenzonitrile
• CAS No: 2168083-35-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6415048
• PubChem ID: 165519770
• Update Time: 2025-08-05

2-amino-5-cyclopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-cyclopropoxybenzonitrile
• EN300-1295761
• 2168083-35-8

• Inchi： 1S/C10H10N2O/c11-6-7-5-9(3-4-10(7)12)13-8-1-2-8/h3-5,8H,1-2,12H2
• InChI Key： ALUILOABAWALNJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C#N)C=1)N)C1CC1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Additional information on 2-amino-5-cyclopropoxybenzonitrile

2-Amino-5-Cyclopropoxybenzonitrile: A Comprehensive Overview

The compound 2-amino-5-cyclopropoxybenzonitrile (CAS No. 2168083-35-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a cyclopropoxy group, and a cyano group on a benzene ring. The benzonitrile moiety serves as the central aromatic framework, while the amino and cyclopropoxy substituents introduce functional diversity and reactivity.

Recent studies have highlighted the importance of 2-amino-5-cyclopropoxybenzonitrile in the development of advanced materials and pharmaceuticals. Its structure allows for versatile chemical transformations, making it a valuable building block in organic synthesis. Researchers have explored its applications in drug design, where the compound's ability to form hydrogen bonds and its potential for bioisosteric replacements make it an attractive candidate for targeting specific biological pathways.

The synthesis of 2-amino-5-cyclopropoxybenzonitrile involves a series of carefully designed reactions that ensure high purity and structural integrity. Key steps include the formation of the benzonitrile core through nucleophilic aromatic substitution or cyanation reactions, followed by the introduction of the amino and cyclopropoxy groups via directed metallation or coupling reactions. These methods have been optimized to improve yield and selectivity, as reported in recent publications.

In terms of physical properties, 2-amino-5-cyclopropoxybenzonitrile exhibits a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its electronic properties, including the electron-withdrawing effects of the cyano group and the electron-donating effects of the amino group, contribute to its reactivity in various chemical transformations. These properties have been extensively studied using computational chemistry techniques, providing insights into its potential applications.

One of the most promising applications of 2-amino-5-cyclopropoxybenzonitrile lies in its use as an intermediate in pharmaceutical chemistry. Its structure enables the formation of bioactive compounds with potential anti-inflammatory, antitumor, or antimicrobial activities. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

Moreover, 2-amino-5-cyclopropoxybenzonitrile has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for creating materials with tailored mechanical and thermal properties. Recent studies have focused on its use in creating stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels.

The environmental impact of 2-amino-5-cyclopropoxybenzonitrile has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial and commercial applications. Preliminary results suggest that it exhibits low toxicity under standard conditions, making it suitable for use in various chemical processes.

In conclusion, 2-amino-5-cyclopropoxybenzonitrile (CAS No. 2168083-35-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in modern chemistry research. As ongoing investigations continue to uncover new possibilities for this compound, its role in drug discovery, materials science, and beyond is expected to grow significantly.